Cas no 124390-37-0 (Chrysene,5-methyl-12-nitro-)

Chrysene,5-methyl-12-nitro- structure
Chrysene,5-methyl-12-nitro- structure
Product Name:Chrysene,5-methyl-12-nitro-
CAS No:124390-37-0
MF:C19H13NO2
MW:287.312024831772
CID:189836
PubChem ID:147799
Update Time:2025-04-19

Chrysene,5-methyl-12-nitro- Chemical and Physical Properties

Names and Identifiers

    • Chrysene,5-methyl-12-nitro-
    • 11-METHYL-6-NITROCHRYSENE
    • 5-methyl-12-nitrochrysene
    • CCRIS 3560
    • DTXSID50154300
    • G334O56391
    • Chrysene, 5-methyl-12-nitro-
    • UNII-G334O56391
    • Q27278673
    • 124390-37-0
    • Inchi: 1S/C19H13NO2/c1-12-10-13-6-2-3-7-14(13)17-11-18(20(21)22)15-8-4-5-9-16(15)19(12)17/h2-11H,1H3
    • InChI Key: OMBRRTHRPGDGPK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC2=C3C=CC=CC3=CC(C)=C2C2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 287.09469
  • Monoisotopic Mass: 287.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.306
  • Boiling Point: 515°Cat760mmHg
  • Flash Point: 253.3°C
  • Refractive Index: 1.767
  • PSA: 43.14
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